Cas no 1400898-49-8 (((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine)

• Product Name: ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine
• CAS No: 1400898-49-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 2085841
• Update Time: 2025-06-30

((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine
• [(1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl]methanamine
• FXYHNSKFBUUONP-GZMMTYOYSA-N
• (-)-(trans)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropanemethanamine
• (-)-(trans)-2-(2,3-dihydrobenzofuran-4-yl)-cyclopropanemethanamine
• (+/-)-(trans)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanemethanamine
• (+/-)-(trans)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropane-methanamine

• Inchi： 1S/C12H15NO/c13-7-8-6-11(8)9-2-1-3-12-10(9)4-5-14-12/h1-3,8,11H,4-7,13H2/t8-,11+/m0/s1
• InChI Key： FXYHNSKFBUUONP-GZMMTYOYSA-N
• SMILES： O1CCC2=C1C=CC=C2[C@@H]1C[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 311.9±21.0 °C at 760 mmHg
• Flash Point: 148.3±15.3 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine

Introduction to ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine (CAS No. 1400898-49-8)

((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine (CAS No. 1400898-49-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopropylmethanamine with a unique substitution pattern that includes a 2,3-dihydrobenzofuran moiety. The structural complexity and specific stereochemistry of this compound make it a valuable candidate for various biological and pharmacological studies.

The chemical structure of ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine is characterized by a cyclopropyl ring attached to a methylene group, which in turn is bonded to an amino group. The 2,3-dihydrobenzofuran moiety is a six-membered ring with an oxygen atom and a double bond between the second and third carbon atoms. This structure confers unique physical and chemical properties to the compound, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine in various therapeutic areas. One notable application is in the field of neuropharmacology, where the compound has shown promise as a modulator of neurotransmitter systems. Specifically, it has been investigated for its interactions with serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its neuropharmacological properties, ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine has also been studied for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The synthesis of ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine involves several steps that require precise control over stereochemistry and functional group transformations. One common synthetic route involves the reaction of 4-bromodihydrobenzofuran with a suitable cyclopropyl precursor followed by reductive amination to introduce the amino group. The stereochemical purity of the final product is crucial for its biological activity and can be achieved through enantioselective synthesis techniques.

Pharmacokinetic studies have provided valuable insights into the behavior of ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine in biological systems. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent. Additionally, preliminary toxicology assessments have indicated that the compound has a favorable safety profile at therapeutic doses.

The clinical potential of ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate the safety and efficacy of the compound in treating specific medical conditions. Early results have been promising, with several studies reporting significant improvements in symptoms for patients with neurological disorders and inflammatory conditions.

Moreover, ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine has shown potential as a research tool in academic settings. Its unique chemical structure and biological activity make it an excellent candidate for investigating receptor-ligand interactions and signaling pathways in cellular models. Researchers are using this compound to gain deeper insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, ((1R,2R)-2-(2,3-Dihydrobenzofuran-4-yl)cyclopropyl)methanamine (CAS No. 1400898-49-8) is a promising compound with diverse applications in both research and medicine. Its unique chemical structure and biological properties make it an important molecule for further investigation and development. As ongoing research continues to uncover new aspects of its activity and potential uses, this compound is likely to play a significant role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.